Cas no 98931-09-0 ((8beta,10xi)-8-methyl-1-prop-2-en-1-ylergoline)

• Product Name: (8beta,10xi)-8-methyl-1-prop-2-en-1-ylergoline
• CAS No: 98931-09-0
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 1991596
• PubChem ID: 3062779
• Update Time: 2025-04-21

(8beta,10xi)-8-methyl-1-prop-2-en-1-ylergoline Chemical and Physical Properties

Names and Identifiers

• (8beta,10xi)-8-methyl-1-prop-2-en-1-ylergoline
• (6aR,9R)-9-methyl-4-prop-2-enyl-6a,7,8,9,10,10a-hexahydro-6H-indolo[4,3-fg]quinoline
• Ergoline, 8-methyl-1-(2-propenyl)-, (8-beta)-
• 98931-09-0
• DTXSID50912982
• 1-Allyl-6-norfestuclavine
• (8-beta)-8-Methyl-1-(2-propenyl)ergoline
• BRN 5579667
• 8-Methyl-1-(prop-2-en-1-yl)ergoline

• Inchi： 1S/C18H22N2/c1-3-7-20-11-13-9-16-15(8-12(2)10-19-16)14-5-4-6-17(20)18(13)14/h3-6,11-12,15-16,19H,1,7-10H2,2H3/t12-,15?,16-/m1/s1
• InChI Key： OAWHAZTUUJRWIV-IATLWXBXSA-N
• SMILES： N1C[C@H](C)CC2C3C=CC=C4C=3C(=CN4CC=C)C[C@@H]12

Computed Properties

• Exact Mass: 266.178
• Monoisotopic Mass: 266.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 443.6°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.659

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Clavines and derivatives